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Compound of Interest

Compound Name: Bromodiphenhydramine

Cat. No.: B195875

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of
Bromodiphenhydramine as a certified reference standard (CRS) in analytical chemistry.
Given the limited publicly available data specific to Bromodiphenhydramine CRS, this guide
presents illustrative protocols based on established methods for closely related compounds,
such as Diphenhydramine. These protocols are intended to serve as a comprehensive starting
point for method development and validation in your laboratory.

Introduction to Bromodiphenhydramine

Bromodiphenhydramine is an antihistamine belonging to the ethanolamine class. It functions
as a histamine H1 receptor antagonist, competitively blocking the action of histamine and
thereby alleviating allergy symptoms. Its hydrochloride salt is available as a United States
Pharmacopeia (USP) Reference Standard and as a Pharmaceutical Secondary Standard,
which is a Certified Reference Material (CRM). These standards are essential for ensuring the
quality, purity, and potency of pharmaceutical formulations containing
Bromodiphenhydramine through accurate and reproducible analytical testing.

Chemical and Physical Properties of Bromodiphenhydramine Hydrochloride:
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Property Value Reference

2-[(RS)-(4-
Bromophenyl)phenylmethoxy]-
Synonyms N,N-dimethylethanamine

hydrochloride, Bromazine

hydrochloride
CAS Number 1808-12-4
Molecular Formula C17H20BrNO - HCI
Molecular Weight 370.71 g/mol
Format Neat
Storage Temperature 2-8°C

Signaling Pathway of Bromodiphenhydramine

Bromodiphenhydramine exerts its therapeutic effect by acting as an inverse agonist at the
histamine H1 receptor. This action blocks the downstream signaling cascade typically initiated
by histamine, which is involved in allergic and inflammatory responses.

 To cite this document: BenchChem. [Bromodiphenhydramine as a Certified Reference
Standard in Analytical Chemistry: Application Notes and Protocols]. BenchChem, [2025].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b195875#bromodiphenhydramine-as-a-certified-
reference-standard-in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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